Cas no 1138681-69-2 (O-TOLUNITRILE-D7)

O-TOLUNITRILE-D7 is a deuterated analog of o-tolunitrile, where seven hydrogen atoms are replaced with deuterium, enhancing its utility in NMR spectroscopy and mass spectrometry as a stable isotopic label. This compound is particularly valuable in mechanistic studies, metabolic research, and quantitative analysis due to its minimal interference with natural isotopic distributions. Its high isotopic purity and chemical stability ensure reliable performance in tracer experiments and kinetic studies. O-TOLUNITRILE-D7 is commonly employed in pharmaceutical and agrochemical research, where precise tracking of molecular pathways is required. The deuterium substitution also improves spectral resolution, facilitating detailed structural elucidation in complex matrices.
O-TOLUNITRILE-D7 structure
O-TOLUNITRILE-D7 structure
Product Name:O-TOLUNITRILE-D7
CAS No:1138681-69-2
MF:C8H7N
MW:124.1910135746
MDL:MFCD06658905
CID:1065980
Update Time:2025-11-03

O-TOLUNITRILE-D7 Chemical and Physical Properties

Names and Identifiers

    • o-Tolunitrile-d7
    • O-TOLUNITRILE-D7
    • MDL: MFCD06658905
    • Inchi: 1S/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H3/i1D3,2D,3D,4D,5D
    • InChI Key: NWPNXBQSRGKSJB-AAYPNNLASA-N
    • SMILES: C1(C([2H])([2H])[2H])=C([2H])C([2H])=C(C([2H])=C1C#N)[2H]

O-TOLUNITRILE-D7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T536606-5mg
o-Tolunitrile-d7
1138681-69-2
5mg
$ 64.00 2023-09-05
TRC
T536606-10mg
o-Tolunitrile-d7
1138681-69-2
10mg
$ 81.00 2023-09-05
TRC
T536606-50mg
o-Tolunitrile-d7
1138681-69-2
50mg
$144.00 2023-05-17
AstaTech
D98189-0.25/G
2-(METHYL-D3)BENZONITRILE-D4
1138681-69-2 95%
0.25g
$495 2023-09-19

Additional information on O-TOLUNITRILE-D7

Introduction to O-TOLUNITRILE-D7 (CAS No. 1138681-69-2)

O-TOLUNITRILE-D7, identified by the Chemical Abstracts Service Number (CAS No.) 1138681-69-2, is a deuterated derivative of O-tolunitrile, a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This introduction provides a comprehensive overview of the compound, its properties, applications, and recent advancements in its study.

The molecular structure of O-TOLUNITRILE-D7 consists of a benzene ring substituted with a methyl group and a nitrile group, with deuterium atoms incorporated to modify its physical and chemical properties. This modification enhances its stability and makes it particularly useful in analytical chemistry and as an intermediate in synthetic processes. The presence of deuterium atoms also allows for the study of metabolic pathways and reaction mechanisms through deuterium labeling techniques.

In recent years, O-TOLUNITRILE-D7 has been extensively studied for its potential applications in drug development. Its unique chemical properties make it an excellent candidate for use in the synthesis of complex organic molecules, including pharmaceutical intermediates. Researchers have leveraged its stability and reactivity to develop novel synthetic routes that improve yield and efficiency.

One of the most notable applications of O-TOLUNITRILE-D7 is in the field of proteomics and metabolomics. The deuterated version of O-tolunitrile allows scientists to track metabolic pathways with high precision. By incorporating deuterium atoms into biomolecules, researchers can study how these molecules are processed within living systems without interference from natural isotopes. This technique has been particularly valuable in understanding drug metabolism and identifying potential drug-drug interactions.

Moreover, O-TOLUNITRILE-D7 has found utility in spectroscopic studies. Its distinct deuterium signal provides a clear fingerprint in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to identify and quantify this compound accurately. This capability is crucial in quality control processes and in the development of new analytical methods for complex mixtures.

The pharmaceutical industry has also explored the use of O-TOLUNITRILE-D7 as a building block for more complex drug molecules. Its structural features make it a versatile intermediate that can be modified further to create pharmacologically active compounds. Recent studies have shown promising results in using derivatives of O-tolunitrile to develop treatments for various diseases, including neurological disorders and cancer.

From a synthetic chemistry perspective, O-TOLUNITRILE-D7 offers several advantages over its non-deuterated counterpart. The incorporation of deuterium atoms can influence reaction pathways, leading to higher selectivity and fewer byproducts. This is particularly important in multi-step syntheses where minimizing side reactions is critical. Additionally, the stability provided by deuterium labeling extends the compound's shelf life, reducing waste and improving cost-effectiveness.

In conclusion, O-TOLUNITRILE-D7 (CAS No. 1138681-69-2) is a multifaceted compound with significant applications in pharmaceutical research, analytical chemistry, and metabolic studies. Its unique properties make it an invaluable tool for researchers seeking to develop new drugs, understand biological processes, and refine synthetic methodologies. As research continues to evolve, the role of O-TOLUNITRILE-D7 is expected to expand further, contributing to advancements across multiple scientific disciplines.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD